N-(2-chlorobenzyl)-2-((4-oxo-3-phenethyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide

• IUPAC Name: N-[(2-chlorophenyl)methyl]-2-[4-oxo-3-(2-phenylethyl)thieno[3,2-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C23H20ClN3O2S2/c24-18-9-5-4-8-17(18)14-25-20(28)15-31-23-26-19-11-13-30-21(19)22(29)27(23)12-10-16-6-2-1-3-7-16/h1-9,11,13H,10,12,14-15H2,(H,25,28)
• InChI Key: JKZQNACLEATEBX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCN2C(=O)C3=C(C=CS3)N=C2SCC(=O)NCC4=CC=CC=C4Cl
• Molecular Formula: C23H20ClN3O2S2
• Molecular Weight: 470.0 g/mol
• CAS No.: 1787905-92-3

Description

N-(2-chlorobenzyl)-2-((4-oxo-3-phenethyl-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H20ClN3O2S2 and its molecular weight is 470. The purity is usually 95%.
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Scientific Research Applications

Molecular Design and Solubility

Discovery of K-604, an Aqueous-Soluble ACAT-1 Inhibitor The compound K-604, closely related in structure to the queried compound, demonstrates significant improvements in aqueous solubility and oral absorption due to the molecular design that incorporates a piperazine unit. This enhancement is pivotal for its designation as a clinical candidate for treating diseases involving ACAT-1 overexpression, highlighting the importance of molecular structure in drug solubility and absorption (K. Shibuya et al., 2018).

Chemical Synthesis and Applications

Heterocycles Formation via Cascade Reactions Thioureido-acetamides, structurally similar to the compound , serve as precursors for synthesizing various heterocyclic compounds through one-pot cascade reactions. These syntheses emphasize atom economy and versatility, leading to the formation of products like 2-iminothiazoles and imidazo[1,2-c]pyrimidines, showcasing the broad applicability of compounds with a similar core structure in creating complex heterocycles (J. Schmeyers & G. Kaupp, 2002).

Crystal Structure and Conformation

Crystal Structures of 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides Studies on compounds with a structure akin to the queried compound reveal insights into their crystal structure and conformation. The intramolecular hydrogen bonding stabilizes a folded conformation, impacting the compound's interaction with biological targets and its overall stability (S. Subasri et al., 2016).

Antimicrobial Applications

Antimicrobial Activity of Heterocyclic Compounds with Sulphamido Moiety Compounds similar in structure to the queried chemical have been synthesized and shown to possess antibacterial and antifungal activities. This points towards the potential utility of the queried compound in developing new antimicrobial agents (R. Nunna et al., 2014).

Synthesis and Antimicrobial Activity of Pyrimidinone and Oxazinone Derivatives The synthesis of pyrimidinones and oxazinones derivatives from related core structures highlights their significance as antimicrobial agents, suggesting the potential of similar compounds in contributing to antimicrobial drug development (A. Hossan et al., 2012).